Cas no 1319149-17-1 (N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide
• CAS No: 1319149-17-1
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 6032032
• PubChem ID: 75272185
• Update Time: 2025-11-06

N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide
• N-(2-methoxyquinolin-8-yl)-5-(3,4,5-trimethoxyphenyl)pyrazolidine-3-carboxamide
• 1319149-17-1

• Inchi： 1S/C23H22N4O5/c1-29-18-10-14(11-19(30-2)22(18)32-4)16-12-17(27-26-16)23(28)24-15-7-5-6-13-8-9-20(31-3)25-21(13)15/h5-12H,1-4H3,(H,24,28)(H,26,27)
• InChI Key： UQULXVFJSJZNCQ-UHFFFAOYSA-N
• SMILES： N1C(C(NC2C3C(C=CC=2)=CC=C(OC)N=3)=O)=CC(C2=CC(OC)=C(OC)C(OC)=C2)=N1

Computed Properties

• Exact Mass: 438.19031994g/mol
• Monoisotopic Mass: 438.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide (CAS No. 1319149-17-1)

The compound N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide, identified by its CAS No. 1319149-17-1, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, combining a quinoline moiety with a trimethoxyphenyl-substituted pyrazole core, positions it as a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the search for novel small molecule therapeutics has intensified, driven by the need for targeted treatments in oncology and inflammatory diseases. The N-(2-methoxyquinolin-8-yl) derivative stands out due to its ability to interact with specific protein targets, such as PI3K and mTOR, which are frequently dysregulated in cancer. This aligns with the growing trend of precision medicine, where compounds like 1319149-17-1 are tailored to address specific genetic mutations or pathway aberrations.

The synthesis of N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide involves multi-step organic reactions, including condensation and cyclization strategies, to achieve high purity and yield. Its pyrazole-carboxamide scaffold is particularly noteworthy, as it mimics natural ligands, enhancing its bioavailability and binding affinity. This has led to its inclusion in high-throughput screening libraries, where it is evaluated alongside other quinoline-based analogs for drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Beyond its therapeutic potential, CAS No. 1319149-17-1 is also a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models are frequently employed to predict its interactions with biological targets. These in silico approaches are complemented by experimental data, creating a robust framework for understanding its mechanism of action. Such interdisciplinary research is critical in the era of AI-driven drug discovery, where algorithms accelerate the identification of lead compounds.

The compound's trimethoxyphenyl group is another focal point, as it is often associated with tubulin polymerization inhibition, a mechanism exploited by several anticancer agents. This has sparked investigations into whether 1319149-17-1 could synergize with existing chemotherapeutics, addressing challenges like drug resistance. Additionally, its methoxyquinolin segment may contribute to anti-inflammatory effects, broadening its applicability to autoimmune disorders.

From a commercial perspective, N-(2-methoxyquinolin-8-yl)-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole-5-carboxamide is available as a research chemical for academic and industrial laboratories. Its CAS registry entry ensures traceability and quality control, which are paramount in preclinical studies. Suppliers often highlight its >95% purity, catering to the stringent requirements of pharmaceutical R&D.

In summary, CAS No. 1319149-17-1 exemplifies the convergence of structural ingenuity and biological relevance. As the scientific community continues to explore its full potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics, particularly in oncology and immunology. Its study also underscores the importance of heterocyclic chemistry in addressing unmet medical needs.